Chromic Chloride Chromic Chloride Chromic chloride appears as blue or green colored crystals dissolved in water. Denser than water. Corrosive to metals.
Chromic chloride, for injection, is a sterile, nonpyrogenic solution intended for use as an additive to solutions for Total Parenteral Nutrition (TPN).
Chromium(III) chloride is a chloride of chromium. It is used in organic synthesis and reactions. Chromium is a chemical element which has the symbol Cr and atomic number 24. It is found naturally occuring in rocks, animals, plants, and soil, and is usually mined as chromite ore. Chromium is most toxic in its +6 oxidation state (chromium(VI)) due to its greater ability to enter cells and higher redox potential. Trivalent chromium (chromium(III)) however, is biologically necessary for sugar and lipid metabolism in humans. (L17, L521)
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Brand Name: Vulcanchem
CAS No.: 10025-73-7
VCID: VC21230201
InChI: InChI=1S/3ClH.Cr/h3*1H;/q;;;+3/p-3
SMILES: [Cl-].[Cl-].[Cl-].[Cr+3]
Molecular Formula: Cl3Cr
CrCl3
Molecular Weight: 158.35 g/mol

Chromic Chloride

CAS No.: 10025-73-7

Cat. No.: VC21230201

Molecular Formula: Cl3Cr
CrCl3

Molecular Weight: 158.35 g/mol

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Chromic Chloride - 10025-73-7

Specification

Description Chromic chloride appears as blue or green colored crystals dissolved in water. Denser than water. Corrosive to metals.
Chromic chloride, for injection, is a sterile, nonpyrogenic solution intended for use as an additive to solutions for Total Parenteral Nutrition (TPN).
Chromium(III) chloride is a chloride of chromium. It is used in organic synthesis and reactions. Chromium is a chemical element which has the symbol Cr and atomic number 24. It is found naturally occuring in rocks, animals, plants, and soil, and is usually mined as chromite ore. Chromium is most toxic in its +6 oxidation state (chromium(VI)) due to its greater ability to enter cells and higher redox potential. Trivalent chromium (chromium(III)) however, is biologically necessary for sugar and lipid metabolism in humans. (L17, L521)
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CAS No. 10025-73-7
Molecular Formula Cl3Cr
CrCl3
Molecular Weight 158.35 g/mol
IUPAC Name trichlorochromium
Standard InChI InChI=1S/3ClH.Cr/h3*1H;/q;;;+3/p-3
Standard InChI Key QSWDMMVNRMROPK-UHFFFAOYSA-K
SMILES [Cl-].[Cl-].[Cl-].[Cr+3]
Canonical SMILES Cl[Cr](Cl)Cl
Boiling Point Dissociates above 1300C (EPA, 1998)
1300 °C (decomposes)
Colorform Violet, lustrous, hexagonal, crystalline scales
Red-violet crystals
Bright purple plates
Melting Point 2106 °F (EPA, 1998)
1152 °C

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